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Compound of Interest

Compound Name: Chloromethyl 3-chlorononanoate

CAS No.: 80418-72-0

Cat. No.: B14418883

Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Chloromethyl 3-chlorononanoate is not

readily available in public databases. The following guidance is therefore predicated on the

compound's chemical structure—a chlorinated aliphatic ester containing a reactive

chloromethyl group. This structure suggests significant potential hazards, including but not

limited to, high reactivity, corrosivity, and possible carcinogenicity, analogous to other

chloromethyl compounds.[1][2][3][4] This guide is intended for use by trained professionals in a

controlled laboratory environment. Always consult with your institution's Environmental Health

and Safety (EHS) department for specific disposal protocols.[5]

Hazard Assessment and Chemical Profile
Chloromethyl 3-chlorononanoate (C₁₀H₁₈Cl₂O₂) is a bifunctional molecule with two key

areas of reactivity: the chloromethyl ester group and the chlorine atom on the nonanoate chain.

[6] The chloromethyl group, in particular, classifies this compound as a potent alkylating agent.

Such compounds can react with biological nucleophiles, which is the basis for the suspected

carcinogenicity of related chemicals like chloromethyl methyl ether (CMME) and

bis(chloromethyl)ether (BCME).[3][4][7]
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The presence of chlorine suggests that this compound is a chlorinated hydrocarbon. These

substances are often resistant to biodegradation and can persist in the environment.[8][9][10]

Improper disposal can lead to long-term environmental contamination.[11] Furthermore,

reaction with moisture or heat can lead to decomposition, potentially releasing toxic fumes such

as hydrogen chloride gas.[2][12]

Property / Hazard Inferred Assessment
Rationale / Supporting

Evidence

Physical State Liquid at room temperature
Based on general properties of

similar medium-chain esters.[6]

Toxicity

Harmful if swallowed, inhaled,

or in contact with skin.[13][14]

[15]

Common for chlorinated

organic compounds.

Corrosivity
Causes severe skin burns and

eye damage.[16][17]

Reactive alkylating agents and

potential for HCl formation

upon hydrolysis.[12]

Carcinogenicity
Suspected human carcinogen.

[1][2][13]

Structural analogy to known

carcinogens like chloromethyl

methyl ether.[4][7]

Reactivity

Highly reactive with water,

moisture, bases, and

nucleophiles.[2][12]

Chloromethyl esters are potent

alkylating agents.

Environmental Hazard
Toxic to aquatic life with long-

lasting effects.[13]

Chlorinated organic

compounds are often

persistent environmental

pollutants.[18][10]

Immediate Safety and Personal Protective
Equipment (PPE)
Given the inferred high toxicity and reactivity, stringent safety protocols are mandatory. All

handling and disposal preparation must be conducted within a certified chemical fume hood.
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[17]

Equipment Specification Justification

Hand Protection

Nitrile or butyl rubber gloves

(double-gloving

recommended).[19]

Provides resistance to

chlorinated compounds and

reactive chemicals.

Eye Protection
Chemical safety goggles and a

full-face shield.[13]

Protects against splashes and

vapors which can cause

severe eye damage.

Body Protection
Flame-retardant lab coat and a

chemical-resistant apron.[13]

Protects against skin contact

and potential burns.

Respiratory Protection

Use only in a chemical fume

hood. For emergencies, a self-

contained breathing apparatus

(SCBA) is required.[14][17]

Protects against inhalation of

toxic and corrosive vapors.

Disposal Workflow: A Step-by-Step Protocol
The guiding principle for disposing of Chloromethyl 3-chlorononanoate is to treat it as a

highly hazardous chemical waste. On-site chemical neutralization should not be attempted

without a thoroughly validated procedure and approval from your EHS department, as

incomplete reactions could generate equally or more hazardous byproducts.

Step 1: Waste Segregation and Collection
Designate a Waste Container: Use a clearly labeled, leak-proof container made of

compatible material (e.g., glass or high-density polyethylene) for collecting all waste

containing Chloromethyl 3-chlorononanoate.[11]

Labeling: The container must be labeled as "Hazardous Waste: Chloromethyl 3-
chlorononanoate, Chlorinated Organic, Potential Carcinogen, Corrosive." Include the date

of initial waste addition.

Segregation:
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Liquid Waste: Collect pure Chloromethyl 3-chlorononanoate, and any solvent rinses

(e.g., from cleaning glassware) in the designated liquid waste container.

Solid Waste: All contaminated materials, including gloves, wipes, and absorbent pads,

must be collected in a separate, clearly labeled solid waste container.[20] Do not mix with

general lab trash.

Storage: Keep waste containers tightly closed and store them in a cool, dry, well-ventilated

area away from incompatible materials (e.g., bases, oxidizers).[2]

Step 2: Spill Management
In the event of a spill, immediate and proper response is critical to prevent exposure and

environmental contamination.

Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or if you

feel unwell.

Ventilate: Ensure the chemical fume hood is operating at maximum capacity.

PPE: Don the appropriate PPE as outlined in the table above before re-entering the area.

Containment: For small spills, cover with an inert absorbent material like vermiculite, sand, or

a commercial sorbent pad.[14] Do not use combustible materials like paper towels.

Collection: Carefully sweep or scoop the absorbed material into the designated solid

hazardous waste container.

Decontamination: Decontaminate the spill area thoroughly (see next section).

Step 3: Decontamination of Equipment and Surfaces
All non-disposable items that come into contact with Chloromethyl 3-chlorononanoate must

be decontaminated. This process aims to both physically remove and chemically deactivate the

hazardous residue.[21]

Decontamination Protocol:
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Initial Wipe-Down: Using a disposable wipe saturated with a detergent solution, carefully

wipe down the contaminated surface to physically remove the chemical.[22]

Deactivation (with caution): Wipe the surface with a solution known to degrade alkylating

agents. A common approach for similar compounds involves a multi-step process.[23] For

example, wiping with a 2% sodium hypochlorite solution followed by a 70% isopropyl alcohol

wipe, and then a final water rinse.[22][23] Note: The efficacy of this for Chloromethyl 3-
chlorononanoate is not confirmed and should be validated on a small scale first.

Final Rinse: Thoroughly rinse the equipment or surface with water.

Waste Disposal: All wipes and cleaning materials must be disposed of as solid hazardous

waste.

Step 4: Final Disposal
Contact EHS: Once your waste container is ready for pickup, contact your institution's

Environmental Health and Safety department.

Professional Disposal: The waste will be handled by a licensed hazardous waste disposal

company. The standard and required method for chlorinated hazardous waste is high-

temperature incineration to ensure complete destruction of the molecule and prevent

environmental release.[24] Landfill disposal is prohibited for such wastes.[25]

Visualization of Disposal Workflow
The following diagrams illustrate the key decision-making and procedural flows for handling

Chloromethyl 3-chlorononanoate waste.
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Caption: Overall workflow for the disposal of Chloromethyl 3-chlorononanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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